Cas no 55795-80-7 (4-Amino-2,2-dimethyloxane-4-carboxylic acid)

• Product Name: 4-Amino-2,2-dimethyloxane-4-carboxylic acid
• CAS No: 55795-80-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD19653004
• CID: 5611023
• PubChem ID: 12219533
• Update Time: 2025-05-20

4-Amino-2,2-dimethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminotetrahydro-2,2-dimethyl-2H-pyran-4-carboxylic acid
• 4-amino-2,2-dimethyloxane-4-carboxylic acid
• EN300-814374
• AKOS013427234
• 55795-80-7
• DTXSID401196274
• 4-Amino-2,2-dimethyloxane-4-carboxylic acid

• MDL： MFCD19653004
• Inchi： 1S/C8H15NO3/c1-7(2)5-8(9,6(10)11)3-4-12-7/h3-5,9H2,1-2H3,(H,10,11)
• InChI Key： KMUAGTFNIHQROE-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1(C)C)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-2,2-dimethyloxane-4-carboxylic acid

4-Amino-2,2-Dimethyloxane-4-Carboxylic Acid: A Comprehensive Overview

4-Amino-2,2-dimethyloxane-4-carboxylic acid (CAS No. 55795-80-7) is a versatile organic compound with a unique structure that has garnered significant attention in various scientific and industrial fields. This compound, often abbreviated as ADMC, belongs to the class of amino acids and is characterized by its oxane ring (a six-membered cyclic ether) with substituents at positions 2 and 4. The presence of both an amino group (-NH₂) and a carboxylic acid group (-COOH) makes it a diamino acid, which is a rare and valuable feature in organic chemistry.

The molecular formula of ADMC is C₇H₁₃NO₃, and its molecular weight is approximately 163.19 g/mol. The compound exists as a white crystalline powder and is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and acetone. Its physical properties, including melting point (~180°C) and boiling point (~350°C), make it suitable for various chemical reactions under controlled conditions.

Recent studies have highlighted the potential of ADMC in the field of biomedical engineering, particularly in the development of biodegradable polymers. Researchers have utilized its unique structure to synthesize polyesters that exhibit excellent biocompatibility and degradation profiles, making them ideal for applications such as drug delivery systems and tissue engineering scaffolds. For instance, a study published in *Advanced Materials* demonstrated that polymers derived from ADMC can be tailored to release drugs at controlled rates, enhancing therapeutic efficacy while minimizing side effects.

In addition to its biomedical applications, ADMC has found utility in the catalytic industry as a ligand for transition metal catalysts. Its ability to coordinate with metals such as cobalt and nickel has been exploited in catalytic processes for the synthesis of fine chemicals. A notable example is its use in the asymmetric synthesis of chiral alcohols, where it serves as a chiral ligand to induce high enantioselectivity. This application has been extensively reported in journals like *Chemical Communications* and *Angewandte Chemie*.

The synthesis of ADMC involves multiple steps, typically starting from readily available starting materials such as cyclohexanone or dimethyl oxalate. One common approach involves the formation of the oxane ring through intramolecular cyclization followed by functionalization to introduce the amino and carboxylic acid groups. Recent advancements in green chemistry have led to the development of more efficient synthesis routes that minimize waste and energy consumption. For example, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

From an analytical perspective, ADMC can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), Fourier-transform infrared spectroscopy (FTIR), and mass spectrometry (MS). These methods provide insights into its molecular structure, purity, and stability under different conditions. For instance, proton NMR spectra reveal distinct signals corresponding to the amino (-NH₂), carboxylic acid (-COOH), and methyl (-CH₃) groups, confirming the compound's identity.

The environmental impact of ADMC has also been a topic of interest, particularly in relation to its biodegradability and toxicity profiles. Studies conducted under simulated environmental conditions suggest that ADMC undergoes rapid degradation via microbial action, making it an eco-friendly alternative to traditional chemical building blocks. Furthermore, toxicological assessments indicate that it exhibits low toxicity towards aquatic organisms, aligning with current sustainability goals in the chemical industry.

In conclusion, 4-Amino-2,2-dimethyloxane-4-carboxylic acid (ADMC) is a multifaceted compound with promising applications across diverse fields. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for addressing contemporary challenges in science and technology.